2,4-dimethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-(3-methyl-6-oxo-5H-benzo[b][1,4]benzoxazepin-8-yl)benzamide
• InChI: InChI=1S/C23H20N2O5/c1-13-4-8-20-18(10-13)25-23(27)17-11-14(5-9-19(17)30-20)24-22(26)16-7-6-15(28-2)12-21(16)29-3/h4-12H,1-3H3,(H,24,26)(H,25,27)
• InChI Key: RRVGVIVISFQBQB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)OC3=C(C=C(C=C3)NC(=O)C4=C(C=C(C=C4)OC)OC)C(=O)N2
• Molecular Formula: C23H20N2O5
• Molecular Weight: 404.4 g/mol

Description

2,4-dimethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide is a useful research compound. Its molecular formula is C23H20N2O5 and its molecular weight is 404.422. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

Studies on the synthesis of related compounds often involve the creation of novel heterocyclic compounds with potential for biological activity. For example, research has been conducted on the synthesis of novel benzodiazepinooxazoles and related compounds, exploring their reactions and rearrangements to create compounds with potential pharmacological applications (Terada et al., 1973). Similarly, the development of new synthesis methods for benzofurans and benzoxazepines highlights the interest in these scaffolds for creating compounds with diverse biological activities (Moni et al., 2014).

Pharmacological Evaluation

Compounds similar to the queried chemical have been evaluated for various biological activities. For instance, benzoxepine-1,2,3-triazole hybrids have been synthesized and evaluated as potential antibacterial and anticancer agents, demonstrating the versatility of these chemical frameworks in drug discovery (Kuntala et al., 2015). Additionally, novel benzimidazole fused-1,4-oxazepines have been synthesized, with their structures confirmed through spectroscopic and X-ray diffraction studies, indicating their potential utility in medicinal chemistry (Almansour et al., 2016).

Potential Therapeutic Applications

The exploration of potential therapeutic applications for compounds structurally related to "2,4-dimethoxy-N-(8-methyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzamide" includes the investigation of their antioxidant, antibacterial, and anticancer activities. Studies have synthesized and characterized novel aromatic polyamides containing oxazole structures, evaluating their thermal properties and solubility, which could be relevant for developing new materials with biomedical applications (Akutsu et al., 1998). Furthermore, research into benzoxazole derivatives as potential positron emission tomography probes for imaging cerebral β-amyloid plaques in Alzheimer's disease illustrates the diagnostic potential of these compounds (Cui et al., 2012).